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Compound of Interest

Compound Name: 2-Bromo-3-pyridinol

Cat. No.: B045599

An In-depth Technical Guide on the Physical Properties of 2-Bromo-3-hydroxypyridine

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-3-hydroxypyridine, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details relevant
experimental protocols, and includes visualizations to illustrate key concepts and workflows.

Core Physical and Chemical Properties

2-Bromo-3-hydroxypyridine is a heterocyclic organic compound with the molecular formula
CsHaBrNO.[1][2][3][4] It serves as a valuable intermediate in the synthesis of pharmaceuticals
and agrochemicals.[5] The presence of a bromine atom, a hydroxyl group, and a pyridine ring
endows it with unique reactivity and physical characteristics.

Quantitative Data Summary

The physical properties of 2-Bromo-3-hydroxypyridine are summarized in the table below for
easy reference and comparison. These values are compiled from various sources and may
include both experimental and estimated data.
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Property Value Source(s)
Molecular Formula CsH4BrNO
Molecular Weight 174.00 g/mol

White to light brown/gray
Appearance )

crystalline powder
Melting Point 180 - 188 °C

N ) Decomposes before boiling;

Boiling Point )

321.7 £ 22.0 °C (Predicted)
Density ~1.56 - 1.78 g/cm3 (Estimated)
Water Solubility Slightly soluble to insoluble

) N Soluble in ethanol, methanol,
Organic Solvent Solubility )
and dichloromethane

~5.9 (Estimated, phenolic -

pKa .
OH); 4.32 + 0.10 (Predicted)

Experimental Protocols

Detailed methodologies for determining the key physical properties cited above are crucial for
reproducibility and data verification. The following sections outline standard experimental
protocols.

Melting Point Determination (Capillary Method)

The melting point of a solid is a key indicator of its purity. Pure crystalline compounds typically
exhibit a sharp melting point range of 0.5-1.0°C.

Methodology:

o Sample Preparation: The 2-Bromo-3-hydroxypyridine sample must be thoroughly dried and
finely powdered.
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Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-
walled capillary tube, which is sealed at one end. The tube is tapped gently to compact the
sample to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube, adjacent to a calibrated thermometer.

Heating and Observation: The apparatus is heated slowly and steadily, typically at a rate of
about 2°C per minute when approaching the expected melting point.

Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears and the temperature at which the entire sample becomes a clear liquid. This
range is reported as the melting point. Modern digital instruments can automate the heating
and recording process.

Solubility Determination

Solubility tests provide valuable information about the polarity and functional groups present in

a molecule.

Methodology:

General Solubility: A small, pre-weighed amount of 2-Bromo-3-hydroxypyridine (e.g., 25 mg)
is placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, or
dichloromethane) is added in portions.

Mixing: After each addition, the test tube is shaken vigorously for a set period (e.g., 60
seconds) to facilitate dissolution.

Observation: The mixture is visually inspected to determine if the compound has completely
dissolved. The substance is classified as soluble, partially soluble, or insoluble.

Acid/Base Solubility: To assess the acidic or basic nature of the compound, the same
procedure is repeated using 5% aqueous solutions of sodium hydroxide (NaOH) and
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hydrochloric acid (HCI). Solubility in aqueous base suggests an acidic functional group, while
solubility in aqueous acid indicates a basic functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of a compound. For
2-Bromo-3-hydroxypyridine, *H NMR provides information about the hydrogen atoms on the
pyridine ring.

Methodology:

o Sample Preparation: Approximately 5-25 mg of 2-Bromo-3-hydroxypyridine is dissolved in a
suitable deuterated solvent (e.g., 0.7 mL of DMSO-ds, as indicated by spectral data) in a
clean NMR tube.

« Filtration: To ensure magnetic field homogeneity and obtain a high-quality spectrum, the
solution is filtered through a small plug of glass wool in a Pasteur pipette directly into the
NMR tube to remove any suspended solid particles.

o Data Acquisition: The NMR tube is placed in the spectrometer. The experiment (e.g., *H
NMR) is set up, and the data is acquired. For less sensitive nuclei like 13C, a more
concentrated solution and longer acquisition times are typically required.

» Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed and
processed to yield the final NMR spectrum. Chemical shifts are typically referenced to the
residual solvent signal.

Visualizations

Diagrams created using the DOT language provide clear visual representations of workflows
and chemical principles.

Experimental Workflow for Physical Characterization

The following diagram outlines a typical workflow for determining the physical properties of a
chemical compound like 2-Bromo-3-hydroxypyridine.
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Workflow for the physical characterization of a chemical compound.

Acid-Base Properties of 2-Bromo-3-hydroxypyridine

This diagram illustrates the dual acidic and basic nature of 2-Bromo-3-hydroxypyridine, a key
aspect of its chemical reactivity. The phenolic hydroxyl group can donate a proton (acting as an
acid), while the lone pair of electrons on the pyridine nitrogen atom can accept a proton (acting
as a base).
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Acid-base characteristics of 2-Bromo-3-hydroxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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